Cas no 1798029-10-3 (2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide)

• Product Name: 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide
• CAS No: 1798029-10-3
• MF: C₁₄H₁₃F₂NO₂S
• MW: 297.320329427719
• CID: 6263839
• PubChem ID: 71807037
• Update Time: 2025-05-23

2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide
• 2-(difluoromethylsulfanyl)-N-[2-(furan-3-yl)ethyl]benzamide
• 1798029-10-3
• F6436-3469
• 2-((difluoromethyl)thio)-N-(2-(furan-3-yl)ethyl)benzamide
• AKOS024560229
• 2-[(DIFLUOROMETHYL)SULFANYL]-N-[2-(FURAN-3-YL)ETHYL]BENZAMIDE

• Inchi： 1S/C14H13F2NO2S/c15-14(16)20-12-4-2-1-3-11(12)13(18)17-7-5-10-6-8-19-9-10/h1-4,6,8-9,14H,5,7H2,(H,17,18)
• InChI Key： DFKGADWCGZNYNF-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1C(NCCC1=COC=C1)=O

Computed Properties

• Exact Mass: 297.06350616g/mol
• Monoisotopic Mass: 297.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide

Comprehensive Overview of 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide (CAS No. 1798029-10-3)

In the realm of organic chemistry and pharmaceutical research, 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide (CAS No. 1798029-10-3) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoromethylsulfanyl and furan-3-yl functional groups, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents or advanced materials.

The compound's benzamide core is a common motif in medicinal chemistry, often associated with bioactive properties. When combined with the difluoromethylsulfanyl moiety, it exhibits enhanced stability and bioavailability, making it a promising candidate for further development. The presence of the furan-3-yl group adds another layer of complexity, potentially contributing to interactions with biological targets. This combination of features has sparked a surge in research publications and patent filings related to 1798029-10-3.

Recent trends in scientific literature highlight a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties. The difluoromethyl group in 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide is particularly noteworthy, as it can influence the molecule's lipophilicity and metabolic stability. These attributes are crucial in the design of new drugs, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents, where precise control over drug delivery and duration of action is essential.

From a synthetic chemistry perspective, the preparation of 1798029-10-3 involves sophisticated techniques that are currently being optimized for scalability. The incorporation of the difluoromethylsulfanyl group requires careful handling of fluorinating reagents, while the furan-3-yl ethylamine component demands selective protection and deprotection strategies. These challenges have led to innovative approaches in organic synthesis, with researchers exploring catalytic methods and flow chemistry to improve yields and reduce environmental impact.

The potential applications of 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide extend beyond pharmaceuticals. In materials science, its unique electronic properties, stemming from the conjugated furan ring and electron-withdrawing difluoromethylsulfanyl group, make it a candidate for organic electronic devices. Preliminary studies suggest possible uses in organic light-emitting diodes (OLEDs) or as a building block for conductive polymers, aligning with the global push for sustainable and efficient electronic materials.

Quality control and analytical characterization of 1798029-10-3 present their own set of challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are employed to confirm the compound's structure and purity. These analytical methods are crucial for ensuring reproducibility in research and potential industrial applications, particularly when working with complex molecules containing multiple functional groups like the difluoromethylsulfanyl and furan-3-yl moieties.

As the scientific community continues to explore 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide, questions about its mechanism of action and structure-activity relationships remain at the forefront of research. Computational chemistry approaches, including molecular docking and density functional theory (DFT) calculations, are being employed to predict its interactions with biological targets and to guide the design of derivatives with improved properties. These in silico methods complement experimental studies, accelerating the discovery process while reducing costs.

The environmental fate and green chemistry aspects of 1798029-10-3 are also gaining attention. Researchers are investigating biodegradable alternatives to traditional synthetic routes and assessing the compound's ecological impact. This aligns with broader trends in sustainable chemistry, where the development of efficient, environmentally friendly synthetic methods is prioritized. The difluoromethyl group's persistence in the environment is a particular focus, driving innovation in catalytic fluorination techniques.

In conclusion, 2-(difluoromethyl)sulfanyl-N-2-(furan-3-yl)ethylbenzamide (CAS No. 1798029-10-3) represents a fascinating intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique combination of difluoromethylsulfanyl and furan-3-yl functionalities continues to inspire research across multiple disciplines. As analytical techniques advance and synthetic methods improve, we can anticipate new discoveries and applications for this versatile compound in the coming years.